Cas no 109640-39-3 (Hexafluoroacetone Trideuterate (d, 99%))

• Product Name: Hexafluoroacetone Trideuterate (d, 99%)
• CAS No: 109640-39-3
• MF: C₃H₂F₆O₂
• MW: 186.049525737762
• MDL: MFCD09953659
• CID: 91365
• PubChem ID: 16216984
• Update Time: 2025-04-18

Hexafluoroacetone Trideuterate (d, 99%) Chemical and Physical Properties

Names and Identifiers

• Hexafluoroacetonedeuterate
• Hexafluoroacetone
• H0693
• 1,1,1,3,3,3-hexafluoropropan-2-one (2H2)hydrate
• PERFLUOROACETONE DEUTERATE
• Hexafluoroacetone trideuterate
• HEXAFLUORO-2-PROPANONE DEUTERATE
• HEXAFLUOROACETONE SESQUIDEUTERATE
• 1,1,1,3,3,3-HEXAFLUOROACETONE DEUTERATE
• 1,1,1,3,3,3-Hexafluoro-2-propanone-1,6-d2O
• 1,1,1,3,3,3-hexafluoroacetone trideuterate
• 1,1,1,3,3,3-Hexafluoroacetone trideuterate, Isotopic
• Hexafluoroacetone Deuterate 95.0atom%D
• HEXAFLUOROACETONE DEUTERATE
• Hexafluoroacetone Deuterate 95.0atom%D
• Hexafluoracetondeuterat
• CID 16216984
• Hexafluoropropan-2-one--(~2~H_2_)water (1/1)
• Hexafluoroacetone deuterate, >=99.5 atom % D
• 2-Propanone,1,1,1,3,3,3-hexafluoro-,hydrate(5:8)
• deuterated water;1,1,1,3,3,3-hexafluoropropan-2-one
• 2-Propanone, 1,1,1,3,3,3-hexafluoro-,?hydrate-d2?(1:1)
• 109640-39-3
• AKOS015903893
• HEBNOKIGWWEWCN-ZSJDYOACSA-N
• MFCD09953659
• 72301-81-6
• DTXSID90584208
• Hexafluoroacetone Trideuterate (d, 99%)

• MDL： MFCD09953659
• Inchi： 1S/C3F6O.H2O/c4-2(5,6)1(10)3(7,8)9;/h;1H2/i/hD2
• InChI Key： HEBNOKIGWWEWCN-ZSJDYOACSA-N
• SMILES： FC(C(C(F)(F)F)=O)(F)F.O([2H])[2H]

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.1A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.71
• Melting Point: 21°C
• Boiling Point: 104-108 °C(lit.)
• Flash Point: 16°C
• Refractive Index: n20/D 1.3(lit.)
• PSA: 26.30000
• LogP: 1.61580
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Hexafluoroacetone Trideuterate (d, 99%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN2552
• Hazard Category Code： 60-14-23/24/25-36/37/38-63
• Safety Instruction： 53-26-28-36-45-7/9
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R60
• Packing Group：II
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃